Cas no 1596064-43-5 (7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 1596064-43-5
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 6254135
• PubChem ID: 112685388
• Update Time: 2025-05-27

7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile
• 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 1596064-43-5
• EN300-1129597

• Inchi： 1S/C10H10N4O/c1-6(2)8-3-9(15)14-10(13-8)7(4-11)5-12-14/h3,5-6,12H,1-2H3
• InChI Key： MDQVZQNVMGBTSF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C)N=C2C(C#N)=CNN21

Computed Properties

• Exact Mass: 202.08546096g/mol
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo1,5-apyrimidine-3-carbonitrile

Comprehensive Overview of 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 1596064-43-5)

7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 1596064-43-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazolo[1,5-a]pyrimidine core, is a subject of interest due to its potential applications in drug discovery and development. The presence of a carbonitrile group and a propan-2-yl substituent further enhances its versatility, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile has surged, driven by their role in addressing unmet medical needs. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment. The compound's structural features align with the pharmacophore requirements for targeting specific kinases, making it a promising candidate for oncology research.

The synthesis of 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring system, followed by functionalization at the 3-position with a carbonitrile group. The propan-2-yl moiety is typically introduced via alkylation or substitution reactions. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent standards required for pharmaceutical applications.

One of the most searched questions in the context of 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is its biological activity and mechanism of action. Preliminary studies suggest that this compound exhibits inhibitory activity against certain protein kinases, which are critical regulators of cell signaling pathways. Dysregulation of these kinases is often implicated in diseases such as cancer, inflammation, and autoimmune disorders. As a result, 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is being explored as a potential lead compound for developing targeted therapies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile. Researchers are investigating how modifications to its core structure or substituents can enhance its potency, selectivity, and pharmacokinetic properties. For instance, the carbonitrile group may be replaced with other electron-withdrawing groups to improve binding affinity, while the propan-2-yl substituent could be optimized for better metabolic stability.

The compound's physicochemical properties are also a focal point for researchers. With a molecular weight of 216.23 g/mol, 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its logP value, a measure of lipophilicity, suggests favorable membrane permeability, a critical factor for oral bioavailability.

In the realm of drug discovery, 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile is often compared to other pyrazolo[1,5-a]pyrimidine derivatives. These comparisons highlight its unique advantages, such as its balanced pharmacokinetic profile and potential for central nervous system (CNS) penetration. Such properties are highly sought after in the development of drugs for neurological disorders, further broadening its therapeutic scope.

As the pharmaceutical industry continues to embrace precision medicine, compounds like 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile are gaining traction. Their ability to target specific molecular pathways aligns with the growing trend toward personalized therapies. This compound, in particular, is being evaluated in preclinical models to assess its efficacy and safety, with the hope of advancing it to clinical trials.

In conclusion, 7-oxo-5-(propan-2-yl)-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 1596064-43-5) represents a promising avenue for future drug development. Its unique structural features, combined with its potential biological activities, make it a compound of significant interest to researchers and pharmaceutical companies alike. As scientific understanding of its mechanism of action and therapeutic potential deepens, this compound may well emerge as a cornerstone in the next generation of targeted therapies.